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Executive Summary: Operational Classification

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chlorohexane
CAS No.: 70776-07-7
Cat. No.: B7769338

Get Quote

\ J

1-Chlorohexane (CAS: 544-10-5) is a halogenated alkyl chloride. For disposal purposes, it is
classified as a D001 Ignitable Hazardous Waste under RCRA regulations due to its flash point
of ~27°C (81°F).[1]

Crucial Operational Directive: Although 1-Chlorohexane is not an F-listed solvent (like
Methylene Chloride), it must be segregated into the "Halogenated Waste" stream. Mixing it with
non-halogenated solvents (e.g., Acetone, Ethanol) contaminates the cheaper fuel-blending
waste stream, forcing the entire container to undergo more expensive incineration protocols.[1]

Hazard Profile & Physical Properties

Before handling waste, verify the chemical state.[1] 1-Chlorohexane is a flammable liquid that
poses long-term aquatic toxicity.
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Property Value Operational Implication

High Fire Risk. Ground all
Flash Point 27°C - 35°C (81°F - 95°F) containers during transfer to

prevent static discharge.[1]

Lighter than water; will float on

Density 0.879 g/mL )
aqueous spills.
- ) Two-phase waste; do not
Solubility Insoluble in water ) )
attempt to dilute with water.
Incompatible with strong
Reactivity Stable oxidizers and strong bases.[2]
[3]
_ Requires "Flammable"
RCRA Code D001 (Ignitable)

labeling.

Personal Protective Equipment (PPE) & Engineering
Controls

Standard nitrile exam gloves provide insufficient protection against prolonged contact with
chlorinated hydrocarbons.

Respiratory: Handle strictly within a certified chemical fume hood.

Skin/Body: Lab coat and chemical-resistant apron.

Hand Protection:
o Primary (Immersion/Spill):Viton® or Polyvinyl Alcohol (PVA) gloves.

o Secondary (Splash Only): Thick Nitrile (>8 mil). Note: Standard 4-mil nitrile degrades
rapidly upon exposure to alkyl halides; change immediately if splashed.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).
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Waste Characterization & Segregation Logic

Understanding why we segregate 1-Chlorohexane prevents costly disposal errors.

The "Halogen Rule"

Waste disposal facilities categorize liquid organic waste into two primary streams:
o Fuel Blending (Non-Halogenated): High BTU value, burned as fuel in cement kilns. Low cost.

o Destructive Incineration (Halogenated): Requires scrubbers to neutralize acid gases (HCI)
formed during combustion. High cost.

Protocol: Even though 1-Chlorohexane is D001, the presence of Chlorine requires it to go to
Destructive Incineration.[1]

Diagram 1: Waste Segregation Decision Tree This logic ensures you select the correct waste
stream, preventing "up-coding" of cheaper waste.[1]

Start: Liquid Organic Waste

Does it contain Halogens?
(Cl, Br, R 1)

o (e.g., Acetone)

Is Flash Point < 60°C?

o (Toxic/Halogenated)

Stream B: Halogenated Stream A: Non-Halogenated

(Incineration) (Fuel Blending)
Code: D001 + Halogen Tag Code: D001
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Caption: Decision logic for segregating 1-Chlorohexane into the Halogenated Waste stream to
ensure regulatory compliance and cost efficiency.

Step-by-Step Disposal Protocol
Step 1: Container Selection

o Allowed: Amber glass bottles (preferred), High-Density Polyethylene (HDPE), or Teflon-lined
steel cans.[1]

« Prohibited: Do not use aluminum containers if the waste pH is unstable, as acidity can
corrode aluminum, leading to leaks.[1]

Step 2: Accumulation

e Place the waste container in a Satellite Accumulation Area (SAA) near the point of
generation.

e Ensure the container is in secondary containment (tray) capable of holding 110% of the
volume.

» Grounding: If pouring more than 4 liters, attach a ground wire between the source and
receiving container to dissipate static charge.

Step 3: Labeling

Mark the tag with the following specific details:
o Chemical Name: "1-Chlorohexane Waste" (Do not use abbreviations or formulas like

).

e Hazards: Check "Flammable" and "Toxic".

e Composition: "1-Chlorohexane >95%" (or actual concentration).

Step 4: Scheduling Pickup
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Contact your EHS (Environmental Health & Safety) department. Ensure the profile lists the
waste as "Flammable Liquid, Halogenated."[1]

Spill Response (Emergency Disposal)

Diagram 2: Spill Response Workflow Follow this workflow for immediate containment and
disposal of accidental releases.

Don PPE: - Absorb with - Collect into - Label as
Viton Gloves, Goggles | Vermiculite or Sand ™| Sealed Container 'Hazardous Debris'

Small Spill (<500 mL)
In Fume Hood

Assess Volume & Risk

Evacuate Area
Call EHS/Emergency

Large Spill (>500 mL)
Or Outside Hood

Click to download full resolution via product page

Caption: Operational workflow for determining whether to manage a 1-Chlorohexane spill
locally or escalate to emergency services.

Cleanup Procedure (Small Spill):
o Extinguish Sources: Turn off hot plates and stirrers immediately.

o Absorb: Use inert absorbents like vermiculite, sand, or "pig" mats.[1] Do not use paper
towels as they increase the surface area for flammable vapor generation.

o Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

» Disposal: Label the debris container as "Hazardous Waste - Solid Debris (Contaminated with
1-Chlorohexane)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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